Cas no 654067-31-9 (L-Methionine,L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl-)

L-Methionine,L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl- structure
654067-31-9 structure
Product name:L-Methionine,L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl-
CAS No:654067-31-9
MF:C48H83N15O12S
MW:1094.33092904091
CID:399396

L-Methionine,L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl- Chemical and Physical Properties

Names and Identifiers

    • L-Methionine,L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl-
    • L-Methionine, L-leucyl-L-arginyl-L-arginyl-L-phenylalanyl-L-seryl-L-leucyl-L-alanyl-L-threonyl- (9CI)
    • Inchi: 1S/C48H83N15O12S/c1-25(2)21-30(49)39(67)57-31(15-11-18-54-47(50)51)40(68)58-32(16-12-19-55-48(52)53)41(69)61-35(23-29-13-9-8-10-14-29)43(71)62-36(24-64)44(72)60-34(22-26(3)4)42(70)56-27(5)38(66)63-37(28(6)65)45(73)59-33(46(74)75)17-20-76-7/h8-10,13-14,25-28,30-37,64-65H,11-12,15-24,49H2,1-7H3,(H,56,70)(H,57,67)(H,58,68)(H,59,73)(H,60,72)(H,61,69)(H,62,71)(H,63,66)(H,74,75)(H4,50,51,54)(H4,52,53,55)/t27-,28+,30-,31-,32-,33-,34-,35-,36-,37-/m0/s1
    • InChI Key: QAOYMCWGRGPWPB-CIFQRKFTSA-N
    • SMILES: C(O)(=O)[C@H](CCSC)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CC(C)C)N

Computed Properties

  • Exact Mass: 1093.60729

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • PSA: 460.38
  • pka: 3.20±0.10(Predicted)

Recommend Articles

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd